Cas no 2098056-87-0 (6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine)

• Product Name: 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine
• CAS No: 2098056-87-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 4776084
• Update Time: 2025-06-08

6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethoxy)-N-butylpyrimidin-4-amine
• 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine

• Inchi： 1S/C10H18N4O/c1-2-3-5-12-9-7-10(14-8-13-9)15-6-4-11/h7-8H,2-6,11H2,1H3,(H,12,13,14)
• InChI Key： JZPISBYGTJSVHF-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC(=NC=N1)NCCCC

Computed Properties

• Exact Mass: 210.14806121 g/mol
• Monoisotopic Mass: 210.14806121 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.1
• Molecular Weight: 210.28

Additional information on 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine

Introduction to 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine (CAS No. 2098056-87-0)

6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine (CAS No. 2098056-87-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine makes it a promising candidate for various therapeutic applications.

The chemical structure of 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine features a pyrimidine ring substituted with an aminoethoxy group and a butylamine moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for drug development. Recent studies have highlighted the potential of this compound in modulating key biological pathways involved in disease progression.

In the context of antiviral research, 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine has shown promising activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with essential viral enzymes. This makes it a valuable lead compound for the development of new antiviral therapies.

Beyond its antiviral properties, 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine has also demonstrated significant anticancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The selective cytotoxicity observed in these studies suggests that 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine may have a favorable therapeutic index, reducing the risk of side effects associated with traditional cancer treatments.

Furthermore, recent research has explored the anti-inflammatory potential of 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine. Inflammation is a key driver in many chronic diseases, and compounds capable of modulating inflammatory responses can have broad therapeutic applications. Studies have shown that 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine is another important aspect that has been investigated. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability and stability in physiological conditions suggest that it could be developed into an effective oral medication.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-(2-Aminoethoxy)-N-butylpyrimidin-4-amine (CAS No. 2098056-87-0) represents a promising candidate for the development of new therapeutic agents targeting viral infections, cancer, and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science.